4-((4-Fluorophenyl)sulfonyl)-2-(furan-2-yl)-5-((1-phenylethyl)thio)oxazole

• IUPAC Name: 4-(4-fluorophenyl)sulfonyl-2-(furan-2-yl)-5-(1-phenylethylsulfanyl)-1,3-oxazole
• InChI: InChI=1S/C21H16FNO4S2/c1-14(15-6-3-2-4-7-15)28-21-20(23-19(27-21)18-8-5-13-26-18)29(24,25)17-11-9-16(22)10-12-17/h2-14H,1H3
• InChI Key: IGIUYSNXNYSPMD-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)SC2=C(N=C(O2)C3=CC=CO3)S(=O)(=O)C4=CC=C(C=C4)F
• Molecular Formula: C21H16FNO4S2
• Molecular Weight: 429.5 g/mol

Description

4-((4-Fluorophenyl)sulfonyl)-2-(furan-2-yl)-5-((1-phenylethyl)thio)oxazole is a chemical compound that has been widely used in scientific research. It is a member of the oxazole family of compounds and has been shown to have a variety of biochemical and physiological effects.

Scientific Research Applications

Fluorescent Molecular Probes

Compounds with sulfonyl and oxazole moieties, like the one , have been utilized in the development of new fluorescent solvatochromic dyes. These dyes exhibit solvent-dependent fluorescence, correlated with solvent polarity, making them suitable for developing ultra-sensitive fluorescent molecular probes. Such probes are useful in studying biological events and processes due to their long emission wavelength, large extinction coefficients, high fluorescence quantum yields, and large Stokes shift (Diwu et al., 1997).

Antibacterial Applications

Sulfone derivatives containing oxazole moieties have shown promising antibacterial activities against various pathogens. For instance, specific sulfone derivatives demonstrated effective antibacterial activity against rice bacterial leaf blight, caused by Xanthomonas oryzae pv. oryzae. These compounds not only inhibited bacterial growth but also enhanced plant resistance by stimulating the increase in superoxide dismutase and peroxidase activities, improving chlorophyll content, and reducing malondialdehyde content in plants (Shi et al., 2015).

Anticancer Activity

Another area of application is in anticancer research, where sulfonyl and oxazole derivatives have been synthesized and tested for their anticancer activities. Certain 4-arylsulfonyl-1,3-oxazoles, for instance, exhibited high activity against specific cancer cell lines, indicating their potential as anticancer agents (Zyabrev et al., 2022).

Antimicrobial and Antitubercular Agents

Sulfonyl and oxazole compounds have also been evaluated for their antimicrobial and antitubercular properties. Novel sulfonyl derivatives showed moderate to significant antibacterial and antifungal activities, with some compounds being highlighted as excellent antitubercular molecules compared to standard drugs (Kumar et al., 2013).